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Compound of Interest

Compound Name: Solvent Orange 62

Cat. No.: B15287730

Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals working with Solvent Orange
62. Adherence to these protocols is essential for ensuring personal safety and proper disposal.

Solvent Orange 62, a reddish-orange powder, requires careful handling due to its potential for

irritation and other health effects.[1][2] While specific occupational exposure limits like

Permissible Exposure Limits (PELs) or Threshold Limit Values (TLVs) have not been

established, the absence of this data necessitates a cautious approach, treating the substance

as potentially hazardous upon inhalation, ingestion, and skin contact.[3]

Essential Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical to minimize exposure. The following

PPE is mandatory when handling Solvent Orange 62:

Eye and Face Protection: Chemical safety goggles are required to protect against dust

particles.[1][4] In situations with a higher risk of splashing, a face shield should be worn in

addition to goggles.
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Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are essential to

prevent skin contact. Given that solvents can remove natural oils from the skin, impervious

gloves are the best choice.

Body Protection: A laboratory coat is required for all procedures. For tasks with a higher

potential for contamination, disposable, fluid-resistant gowns are recommended.

Respiratory Protection: An approved respirator should be worn, especially when handling the

powder outside of a containment device or when dust generation is likely. Work should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to control

airborne levels.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Solvent Orange
62. This information is critical for safe handling and storage.

Property Value Source

Appearance
Orange to reddish-orange

powder

Molecular Formula C32H23CrN10O8

Molecular Weight 727.59 g/mol

Solubility in Water Insoluble

Solubility in Organic Solvents
Soluble in oil and other organic

solvents

Melting Point 169 °C

Flash Point 274 °C

Boiling Point 529.4 °C at 760 mmHg
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This step-by-step protocol outlines the safe handling of Solvent Orange 62 in a laboratory

setting.

1. Preparation and Precautionary Measures:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.
Verify that an eyewash station and safety shower are readily accessible.
Have a chemical spill kit available.
Review the Safety Data Sheet (SDS) before beginning work.

2. Weighing and Transfer:

Perform all weighing and transfer operations within a chemical fume hood to minimize dust
generation.
Use a spatula for transferring the powder; avoid pouring directly from the container.
Keep the container of Solvent Orange 62 closed when not in use.

3. Dissolving the Powder:

Slowly add the solvent to the powder to prevent splashing.
If necessary, use a vortex mixer or sonicator to aid in dissolution.

4. Post-Handling Procedures:

Thoroughly clean the work area and any equipment used.
Decontaminate surfaces with an appropriate solvent.
Remove and dispose of contaminated PPE as hazardous waste.
Wash hands thoroughly with soap and water after completing the work.

Disposal Plan
Proper disposal of Solvent Orange 62 and associated waste is crucial to prevent

environmental contamination.

Unused Product: Unused Solvent Orange 62 must be disposed of as hazardous waste. Do

not dispose of it in the regular trash or down the drain.

Contaminated Materials: All materials that have come into contact with Solvent Orange 62,

including gloves, disposable lab coats, and cleaning materials, must be collected in a
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designated and clearly labeled hazardous waste container.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste. After rinsing, the container

labels should be defaced, and the container can then be disposed of as regular laboratory

waste.

Waste Collection: All hazardous waste must be collected by a certified hazardous waste

disposal company in accordance with local, state, and federal regulations.

Workflow for Safe Handling of Solvent Orange 62
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Caption: Workflow for the safe handling and disposal of Solvent Orange 62.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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